Cas no 116799-24-7 (Carbamic acid,(3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI))

• Product Name: Carbamic acid,(3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
• CAS No: 116799-24-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 132605
• PubChem ID: 45092346
• Update Time: 2025-06-12

Carbamic acid,(3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
• TERT-BUTYL N-(3-CYANOPYRIDIN-4-YL)CARBAMATE
• BS-26098
• EN300-7378907
• 116799-24-7
• tert-butyl(3-cyanopyridin-4-yl)carbamate
• tert-butyl (3-cyanopyridin-4-yl)carbamate
• DTXSID901178342
• Carbamic acid, (3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H13N3O2/c1-11(2,3)16-10(15)14-9-4-5-13-7-8(9)6-12/h4-5,7H,1-3H3,(H,13,14,15)
• InChI Key： TUBXRNXUXJRXTR-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN=CC=1C#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 219.10089
• Monoisotopic Mass: 219.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 75.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on Carbamic acid,(3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI)

Comprehensive Overview of Carbamic acid,(3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI) (CAS No. 116799-24-7)

The compound Carbamic acid,(3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI), identified by its CAS No. 116799-24-7, is a specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. This molecule, often referred to by its systematic name, belongs to the class of carbamate esters, which are widely studied for their versatile applications in drug discovery and organic synthesis. The presence of both cyano and pyridinyl functional groups in its structure enhances its reactivity, making it a valuable intermediate in the development of bioactive compounds.

In recent years, the demand for high-purity chemical intermediates like Carbamic acid,(3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI) has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential role as a building block for small-molecule inhibitors targeting enzymes involved in metabolic pathways. Its CAS No. 116799-24-7 is frequently searched in academic databases, reflecting its growing importance in structure-activity relationship (SAR) studies.

One of the key trends in the chemical industry is the shift toward sustainable synthesis methods. Carbamic acid,(3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI) has been explored in this context due to its compatibility with catalytic reactions and solvent-free conditions. This aligns with the broader focus on reducing environmental impact, a topic frequently queried in AI-driven literature searches and scientific forums.

The compound's pyridinyl moiety is of particular interest to medicinal chemists, as it mimics structural motifs found in many FDA-approved drugs. Questions such as "How does 3-cyano-4-pyridinyl enhance binding affinity?" or "What are the synthetic routes for carbamate esters?" are commonly encountered in search engine queries, highlighting the need for detailed technical resources. Its tert-butyl ester group further contributes to its stability, a feature often leveraged in prodrug design.

From a commercial perspective, suppliers of CAS No. 116799-24-7 emphasize its high yield synthesis and scalability, addressing another frequent search term: "Where to source pharmaceutical intermediates in bulk?" The compound's MSDS and analytical data (e.g., HPLC, NMR) are also critical for quality assurance, as evidenced by the volume of related searches in chemical procurement platforms.

In summary, Carbamic acid,(3-cyano-4-pyridinyl)-, 1,1-dimethylethyl ester (9CI) (CAS No. 116799-24-7) represents a nexus of innovation in organic chemistry and drug development. Its multifaceted applications, coupled with industry trends like green synthesis and targeted therapeutics, ensure its continued prominence in both research and commercial spheres. For scientists and procurement specialists alike, understanding its properties and sourcing reliable data remains a priority.